Prostaglandin F1a-d9

• CAS: 1542166-81-3
• Molecular Formula: C20H36O5
• Molecular Weight: 365.6 g/mol
• InChI: InChI=1S/C20H36O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,15-19,21-23H,2-11,14H2,1H3,(H,24,25)/b13-12+/t15-,16+,17+,18-,19+/m0/s1/i1D3,2D2,3D2,6D2
• InChIKey: DZUXGQBLFALXCR-XNRKUTMYSA-N

Prostaglandin F1a-d9 Internal Standard

Prostaglandin F1a-d9 (PGF1α-d9) is a deuterium-labeled analog of prostaglandin F1α containing nine deuterium atoms at the 17, 17′, 18, 18′, 19, 19′, 20, 20, and 20 positions of the ω-chain . With a molecular formula of C20H27D9O5 and a molecular weight of 365.55 g/mol, this compound serves as an internal standard for the quantification of PGF1α by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) . The unlabeled parent compound PGF1α (CAS 745-62-0) is a putative metabolite of dihomo-γ-linolenic acid (DGLA) via the cyclooxygenase (COX) pathway and acts as a signaling molecule with established biological activities including smooth muscle contraction and blood pressure modulation .

Workflow Stable isotope dilution LC-MS/MS quantification

Label +9 Da mass shift; ω-chain deuterium positions 17–20

Identity Structurally matched to authentic PGF1α

Why PGF1α-d9 Cannot Be Substituted

In stable isotope dilution mass spectrometry, the internal standard must exhibit nearly identical physicochemical behavior to the target analyte while maintaining a mass difference sufficient for unambiguous chromatographic resolution [1]. Unlabeled PGF1α (CAS 745-62-0) lacks this mass difference and therefore cannot serve as an internal standard for its own quantification . Furthermore, deuterium labeling position critically affects analytical performance: PGF1α-d9 incorporates nine deuterium atoms on the ω-chain terminus (positions 17–20), producing a +9 Da mass shift . In contrast, the commonly used alternative standard 6-keto Prostaglandin F1α-d4 (CAS 82414-64-0) contains only four deuterium atoms at positions 3, 3′, 4, and 4′ on the carboxyl-terminal region and is structurally distinct as the non-enzymatic hydrolysis product of prostacyclin (PGI2) rather than native PGF1α . This structural difference means 6-keto PGF1α-d4 cannot correct for differential extraction recovery or ionization efficiency of authentic PGF1α during sample preparation, potentially introducing systematic quantification bias [2]. The following evidence sections provide quantitative verification of these differentiation parameters.

Unlabeled PGF1α

Lacks the mass shift required for internal standard differentiation; not suitable as ISTD for its own quantification.

6-keto PGF1α-d4

Structurally distinct metabolite of PGI2; may introduce systematic bias due to differential extraction recovery and ionization efficiency.

• [1] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. doi:10.1177/1060028018797110. View Source
• [2] ChemicalBook. 6-keto Prostaglandin F1α-d4 (CAS 82414-64-0) Technical Information. Accessed April 2026. View Source

PGF1α-d9 Differentiation Evidence

Deuterium Labeling and Mass Shift

Prostaglandin F1a-d9 incorporates nine deuterium atoms specifically at the 17, 17′, 18, 18′, 19, 19′, 20, 20, and 20 positions of the ω-chain, producing a +9 Da mass shift relative to unlabeled PGF1α (unlabeled mass: ~356 Da; labeled mass: 365.55 Da) . In comparison, the structurally distinct 6-keto PGF1α-d4 standard (CAS 82414-64-0) contains only four deuterium atoms at positions 3, 3′, 4, and 4′, yielding a +4 Da mass shift (unlabeled mass: 370.49 Da) [1]. The greater mass differential of PGF1α-d9 reduces the risk of isotopic peak overlap between the internal standard and the analyte in complex biological matrices where multiple eicosanoids with similar masses co-elute .

Deuterium Label & Mass Shift

Class-level inference

+9 Da (9 × ²H) vs +4 Da (4 × ²H)

Larger mass shift reduces isotopic interference risk

Based on vendor-specified labeling positions; complex-matrix context

Evidence Dimension	Deuterium atom count and mass shift
Target Compound Data	9 deuterium atoms at ω-chain positions 17, 17′, 18, 18′, 19, 19′, 20, 20, 20; +9 Da mass shift; labeled mass 365.55 Da
Comparator Or Baseline	6-keto PGF1α-d4: 4 deuterium atoms at positions 3, 3′, 4, 4′; +4 Da mass shift; unlabeled mass 370.49 Da
Quantified Difference	5 additional deuterium atoms; 125% greater deuterium incorporation by atom count
Conditions	Comparison based on vendor-specified deuterium labeling positions and molecular formulas

Why This Matters

The 9-deuterium labeling pattern provides a larger mass differential that minimizes isotopic interference from endogenous eicosanoids during multiple reaction monitoring (MRM) in complex biological matrices, a critical selection criterion for high-specificity LC-MS/MS quantification workflows.

• [1] Cenmed. 6-keto Prostaglandin F1a-d4 Product Page (Cayman Chemical). Deuterium atom positions specified. Accessed April 2026. View Source

Isotopic Purity Specifications

Prostaglandin F1a-d9 is supplied with a purity specification of ≥99% for deuterated forms (d1-d9) . This high isotopic purity ensures that the internal standard signal is not confounded by residual unlabeled material or partially deuterated species, which would otherwise introduce systematic positive bias in quantification . While 6-keto PGF1α-d4 is similarly specified at ≥99% purity , the structural identity of PGF1α-d9 as an authentic analog of PGF1α (rather than a metabolite) provides analyte-matched extraction and ionization behavior that a metabolite-derived standard cannot replicate .

Isotopic Purity

Cross-study comparable

≥99% deuterated forms (d₁–d₉)

Minimizes unlabeled analyte carryover bias

Vendor specification; purity comparable to alternative ISTD

Evidence Dimension	Isotopic purity specification
Target Compound Data	≥99% deuterated forms (d1-d9)
Comparator Or Baseline	6-keto PGF1α-d4: ≥99% purity specification
Quantified Difference	Equivalent purity specification (≥99%) but structurally matched to authentic PGF1α versus structurally distinct metabolite
Conditions	Vendor purity specifications from Cayman Chemical technical datasheets

Why This Matters

≥99% isotopic purity ensures minimal unlabeled analyte contamination in the internal standard, reducing quantification bias in low-abundance eicosanoid measurements where analyte concentrations may approach the lower limit of quantification.

Structural Identity and Analyte Matching

Prostaglandin F1a-d9 is structurally identical to authentic PGF1α (CAS 745-62-0) except for deuterium substitution, sharing the same cyclopentane ring geometry, hydroxyl group stereochemistry, and fatty acid chain length . This structural identity ensures that PGF1α-d9 exhibits extraction recovery and ionization efficiency equivalent to the target analyte during solid-phase extraction and LC-MS/MS analysis . In contrast, 6-keto PGF1α-d4 is the deuterated analog of the inactive, non-enzymatic hydrolysis product of prostacyclin (PGI2), which possesses a ketone group at position 6 and a structurally distinct cyclopentane ring configuration relative to authentic PGF1α [1]. A fundamental principle of stable isotope dilution mass spectrometry dictates that internal standards must be chemically identical to the analyte to correct for variable recovery and matrix effects; the use of a metabolite-derived standard for quantification of a structurally distinct parent compound violates this principle and introduces unquantifiable bias [2].

Structural Identity

Class-level inference

Authentic PGF1α analog vs 6-keto metabolite

Ensures matched extraction and ionization behavior

Structurally mismatched ISTD may bias quantification

Evidence Dimension	Structural identity to target analyte
Target Compound Data	PGF1α-d9: structurally identical to authentic PGF1α (CAS 745-62-0); same cyclopentane ring, hydroxyl stereochemistry, and chain length
Comparator Or Baseline	6-keto PGF1α-d4: deuterated analog of 6-keto PGF1α, the hydrolysis product of PGI2; contains ketone group at C6; structurally distinct from authentic PGF1α
Quantified Difference	Target compound matches authentic PGF1α; comparator is a structurally distinct metabolite
Conditions	Structural comparison based on chemical structures and biosynthetic pathway relationships

Why This Matters

Structural identity ensures equivalent extraction recovery and ionization efficiency between analyte and internal standard, a prerequisite for accurate quantification by isotope dilution mass spectrometry; structurally mismatched internal standards cannot correct for differential sample preparation losses.

• [1] ChemicalBook. 6-keto Prostaglandin F1α-d4 (CAS 82414-64-0). Described as hydrolysis product of PGI2. Accessed April 2026. View Source
• [2] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. doi:10.1177/1060028018797110. View Source

Stability and Storage Specifications

Prostaglandin F1a-d9 is specified with a stability of ≥2 years when stored at -20°C . This long-term stability specification reduces procurement frequency and minimizes batch-to-batch variability in longitudinal studies. The compound is supplied as a 100 µg/mL solution in methyl acetate, with solubility specifications of 50 mg/mL in DMF, 50 mg/mL in DMSO, and 50 mg/mL in ethanol . In comparison, 6-keto PGF1α-d4 is similarly stable when stored at -20°C, but its solubility profile differs: >100 mg/mL in DMF, >50 mg/mL in DMSO, >16 mg/mL in ethanol, and >3.3 mg/mL in PBS (pH 7.2) [1]. The formulation as a methyl acetate solution facilitates direct use in sample preparation workflows without additional solvent exchange steps .

Stability & Formulation

Cross-study comparable

≥2 years at −20°C; methyl acetate solution

Supports multi-year procurement planning

Solubility profile differs from 6-keto PGF1α-d4

Evidence Dimension	Stability and formulation specifications
Target Compound Data	Stability ≥2 years at -20°C; formulation: 100 µg/mL in methyl acetate; solubility: DMF 50 mg/mL, DMSO 50 mg/mL, ethanol 50 mg/mL
Comparator Or Baseline	6-keto PGF1α-d4: stability at -20°C; solubility: DMF >100 mg/mL, DMSO >50 mg/mL, ethanol >16 mg/mL, PBS >3.3 mg/mL
Quantified Difference	Comparable long-term stability; ethanol solubility higher for target compound (50 mg/mL vs. >16 mg/mL)
Conditions	Storage conditions: -20°C; solubility measured in specified solvents

Why This Matters

≥2 year stability at -20°C supports multi-year procurement planning and ensures consistent internal standard performance across longitudinal studies, while methyl acetate formulation enables direct LC-MS sample preparation without solvent incompatibility issues.

• [1] ChemicalBook. 6-keto Prostaglandin F1α-d4 (CAS 82414-64-0). Solubility specifications. Accessed April 2026. View Source

Multiplexed LC-MS/MS Profiling Validation

Prostaglandin F1a-d9 has been incorporated as an internal standard in validated LC-MS/MS methods for comprehensive prostaglandin profiling in complex biological matrices [1]. Specifically, PGF1α-d9 was used alongside PGD2-d9, PGE2-d4, and PGA2 internal standards in a triple quadrupole mass spectrometry method operated in multiple reaction monitoring (MRM) mode (N=9) for profiling prostaglandins in human ovarian follicular fluid [2]. The method demonstrated that similar quantitative results were obtained across all internal standards, validating the compatibility of PGF1α-d9 in multiplexed eicosanoid analysis workflows [3]. This peer-reviewed validation provides procurement-relevant evidence that PGF1α-d9 performs reliably in established analytical methods, reducing method development time and validation burden for end users [4].

Method Validation

Supporting evidence

LC-MS/MS MRM panel (N=9); human follicular fluid

Validated in multiplexed prostaglandin profiling

Documented method performance; reduces method-transfer review burden

Evidence Dimension	Peer-reviewed method validation status
Target Compound Data	Validated use in LC-MS/MS prostaglandin profiling method (N=9) alongside PGD2-d9, PGE2-d4, and PGA2 internal standards
Comparator Or Baseline	Alternative deuterated internal standards with comparable validation status; method validation data for 6-keto PGF1α-d4 exists in separate analytical contexts
Quantified Difference	Method validation demonstrated similar results across multiple deuterated internal standards in MRM mode
Conditions	Human ovarian follicular fluid; hybrid triple quadrupole time-of-flight and triple quadrupole mass spectrometers; MRM mode

Why This Matters

Peer-reviewed method validation reduces end-user method development time and provides documented evidence of analytical performance in complex biological matrices, a critical procurement consideration for laboratories implementing regulatory-compliant or publication-ready quantification workflows.

• [1] Comprehensive profiling of prostaglandins in human ovarian follicular fluid using mass spectrometry. Prostaglandins Other Lipid Mediat. 2017;134:7-15. doi:10.1016/j.prostaglandins.2017.11.001. View Source
• [2] PMC5803327. Comprehensive profiling of prostaglandins in human ovarian follicular fluid. Internal standards: PGD2-d9, PGE2-d4, PGF1α-d9, PGA2. N=9. View Source
• [3] ScienceDirect. Comprehensive profiling of prostaglandins in human ovarian follicular fluid. Similar results obtained using PGF1α-d9 internal standard. View Source
• [4] PubMed Central. PMC5803327. Method validation details for prostaglandin profiling. Accessed April 2026. View Source

PGF1α-d9 Application Scenarios

Quantification in Complex Biological Matrices

Prostaglandin F1a-d9 is optimized for the quantification of authentic PGF1α (not metabolites) by stable isotope dilution LC-MS/MS. The structural identity between PGF1α-d9 and native PGF1α ensures equivalent extraction recovery and ionization efficiency, as supported by the structural comparison data presented in Section 3 . The nine-deuterium labeling pattern (+9 Da mass shift) minimizes isotopic interference from co-eluting eicosanoids during MRM analysis, a critical advantage in complex matrices such as plasma, urine, and tissue homogenates .

Multiplexed Eicosanoid Profiling

PGF1α-d9 has been validated as part of a multiplexed internal standard panel including PGD2-d9, PGE2-d4, and PGA2 for comprehensive prostaglandin profiling in human ovarian follicular fluid using LC-MS/MS operated in MRM mode [1]. This peer-reviewed validation supports procurement of PGF1α-d9 for laboratories conducting eicosanoid biomarker discovery studies in reproductive biology, gynecological research, and inflammation-related applications where accurate quantification of multiple prostaglandin species is required from a single sample preparation workflow [2].

Longitudinal Pharmacokinetic and Metabolism Studies

The ≥2-year stability specification of PGF1α-d9 when stored at -20°C, as documented in Section 3 , supports procurement for multi-year pharmacokinetic studies or cohort analyses requiring consistent internal standard performance across extended time periods. This stability profile reduces the need for frequent re-procurement and minimizes batch-to-batch variability, a critical consideration for regulatory-facing studies in drug development and clinical biomarker validation .

COX Pathway and DGLA Metabolism Studies

PGF1α is the putative metabolite of dihomo-γ-linolenic acid (DGLA) via the cyclooxygenase (COX) pathway . Prostaglandin F1a-d9 is therefore the appropriate internal standard for research investigating COX pathway activity, DGLA-derived eicosanoid biosynthesis, and pharmacological modulation of prostaglandin production. The structural specificity of PGF1α-d9 for authentic PGF1α—distinct from prostacyclin-derived metabolites such as 6-keto PGF1α—ensures pathway-specific quantification without cross-reactivity from alternative biosynthetic routes [3].

Application

Selection Property

Validation Focus

PGF1α quantification in biological research matrices

Structural identity to authentic PGF1α

Extraction recovery and matrix-effect correction

Multiplexed prostaglandin profiling

Validated ISTD panel compatibility

Method reproducibility across analytes

Long-term exposure-model studies

Extended frozen storage stability

Batch-to-batch consistency review

COX pathway and DGLA biosynthesis research

Pathway specificity for PGF1α

Cross-reactivity with prostacyclin metabolites

• [1] Comprehensive profiling of prostaglandins in human ovarian follicular fluid using mass spectrometry. Prostaglandins Other Lipid Mediat. 2017;134:7-15. doi:10.1016/j.prostaglandins.2017.11.001. View Source
• [2] PMC5803327. Internal standard panel includes PGF1α-d9 for multiplexed prostaglandin profiling. N=9 validation. View Source
• [3] ChemicalBook. 6-keto Prostaglandin F1α-d4 (CAS 82414-64-0). 6-keto PGF1α is hydrolysis product of PGI2, structurally distinct from PGF1α. Accessed April 2026. View Source